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Compound of Interest

Compound Name:
(S)-(-)-1-(4-

Bromophenyl)ethylamine

Cat. No.: B1269849 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the chemical and physical

properties of (S)-(-)-1-(4-Bromophenyl)ethylamine, its applications in research and

pharmaceutical development, and detailed experimental protocols for its use.

Core Compound Data
(S)-(-)-1-(4-Bromophenyl)ethylamine is a chiral amine widely utilized as an intermediate and

resolving agent in asymmetric synthesis. Its molecular and physical properties are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1269849?utm_src=pdf-interest
https://www.benchchem.com/product/b1269849?utm_src=pdf-body
https://www.benchchem.com/product/b1269849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Weight 200.08 g/mol [1][2]

Molecular Formula C₈H₁₀BrN [1]

CAS Number 27298-97-1 [1][2]

Appearance Not specified, likely a liquid

Density 1.390 g/mL at 20 °C

Refractive Index n20/D 1.567

Optical Activity
[α]20/D −20.5±1°, c = 3% in

methanol

Purity
≥98.0% (sum of enantiomers,

GC)
[2]

Applications in Research and Drug Development
(S)-(-)-1-(4-Bromophenyl)ethylamine is a crucial building block in modern organic chemistry

and pharmaceutical development. Its primary applications stem from its chiral nature.

Chiral Building Block: This compound serves as a key starting material or intermediate in the

asymmetric synthesis of complex, biologically active molecules. Its defined stereochemistry

is transferred to the target molecule, which is critical for efficacy and reducing side effects in

drug candidates.[1][3]

Pharmaceutical Intermediate: It is an important intermediate in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[1][4] The bromophenyl

group offers a site for further chemical modification, such as cross-coupling reactions,

enhancing its versatility.[1]

Chiral Resolving Agent: (S)-(-)-1-(4-Bromophenyl)ethylamine is used to separate racemic

mixtures of chiral acids. It reacts with the racemic acid to form a pair of diastereomeric salts.

These salts have different physical properties, such as solubility, allowing them to be

separated by methods like fractional crystallization.[5]
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Biochemical Research: The compound is valuable for studying receptor interactions,

especially in the field of neuropharmacology, aiding scientists in understanding how drugs

affect the nervous system.[1][4]

Experimental Protocols
A primary application of chiral amines like (S)-(-)-1-(4-Bromophenyl)ethylamine is in the

kinetic resolution of other chemical entities. Below is a representative protocol for the

enzymatic kinetic resolution of a racemic primary amine, a common procedure in

pharmaceutical development.

Protocol: Enzymatic Kinetic Resolution of a Racemic
Amine via Acylation
This protocol describes a general procedure for the kinetic resolution of a racemic primary

amine using a lipase enzyme to selectively acylate one enantiomer, leaving the other

unreacted. This method is widely used for its high selectivity and mild reaction conditions.

Materials:

Racemic amine (substrate)

(S)-(-)-1-(4-Bromophenyl)ethylamine (for comparison or as a model substrate if needed)

Immobilized lipase, such as Lipase B from Candida antarctica (CALB, e.g., Novozym 435)[6]

Acylating agent (e.g., ethyl acetate, isopropyl 2-propoxyacetate)[6]

Anhydrous organic solvent (e.g., toluene, methyl tert-butyl ether, tetrahydrofuran)[6]

Standard laboratory glassware (flame-dried and under an inert atmosphere like nitrogen or

argon)

Magnetic stirrer and temperature controller

Equipment for reaction monitoring: Chiral Gas Chromatography (GC) or High-Performance

Liquid Chromatography (HPLC)[6]
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Procedure:

Reaction Setup: To a flame-dried flask under an inert atmosphere, add the chosen

anhydrous organic solvent.

Substrate Addition: Dissolve the racemic amine (1.0 equivalent) in the solvent.

Acylating Agent: Add the acylating agent (typically 0.5-1.0 equivalent) to the solution.[6]

Enzyme Addition: Add the immobilized lipase (e.g., CALB) to the reaction mixture.

Reaction Conditions: Stir the mixture at a controlled temperature, typically ranging from room

temperature to 50 °C.[6]

Monitoring: Monitor the reaction's progress by taking small aliquots periodically. Analyze

these aliquots using chiral GC or HPLC to determine the conversion percentage and the

enantiomeric excess (ee) of both the unreacted amine and the newly formed amide product.

[6] The goal is to stop the reaction at or near 50% conversion to maximize the yield and ee of

both components.[6]

Reaction Quenching: Once the desired conversion is achieved, stop the reaction by filtering

off the immobilized enzyme. The enzyme can often be washed and reused.

Workup and Isolation: The filtrate contains the unreacted amine enantiomer and the acylated

amine enantiomer. These can be separated by standard purification techniques, such as

column chromatography or acid-base extraction.

Characterization: Characterize the enantiomeric excess of the recovered starting material

and the product amide using chiral GC or HPLC to confirm the success of the resolution.[6]

Visualized Workflow
The following diagram illustrates the logical workflow for the classical chiral resolution of a

racemic acid using (S)-(-)-1-(4-Bromophenyl)ethylamine as the resolving agent.
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Caption: Chiral resolution workflow of a racemic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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